Cas no 172648-13-4 (5-[4-(2-oxoethoxy)benzyl]thiazolidine-2,4-dione)

• Product Name: 5-[4-(2-oxoethoxy)benzyl]thiazolidine-2,4-dione
• CAS No: 172648-13-4
• MF: C₁₂H₁₁NO₄S
• MW: 265.285042047501
• CID: 2153223
• PubChem ID: 10849277
• Update Time: 2025-04-21

5-[4-(2-oxoethoxy)benzyl]thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-[4-(2-oxoethoxy)benzyl]thiazolidine-2,4-dione
• SCHEMBL7510276
• 5-[4-(2-oxoethoxy)benzyl)thiazolidine-2,4-dione
• 172648-13-4
• DB-349795
• 5-[4-(2-oxoethoxy)benzyl]-thiazolidine-2,4-dione
• 5-(4-(2-oxoethoxy)benzyl)thiazolidine-2,4-dione
• JNOPJSKJVOAVSL-UHFFFAOYSA-N
• 5-(4-(2-oxoethoxy)benzyl) thiazolidine-2,4-dione

• Inchi： 1S/C12H11NO4S/c14-5-6-17-9-3-1-8(2-4-9)7-10-11(15)13-12(16)18-10/h1-5,10H,6-7H2,(H,13,15,16)
• InChI Key： JNOPJSKJVOAVSL-UHFFFAOYSA-N
• SMILES： S1C(NC(C1CC1C=CC(=CC=1)OCC=O)=O)=O

Computed Properties

• Exact Mass: 265.04087901Da
• Monoisotopic Mass: 265.04087901Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 97.8Ų